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Compound of Interest

Compound Name: Marbofloxacin

Cat. No.: B1676072

An in-depth examination of the chemical properties, mechanism of action, and analytical
methodologies for the veterinary fluoroquinolone antibiotic, Marbofloxacin.

This technical guide provides a comprehensive overview of Marbofloxacin, a third-generation
fluoroquinolone antibiotic exclusively for veterinary use. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
identity, molecular structure, mechanism of action, antimicrobial spectrum, pharmacokinetic
properties, and analytical protocols.

Core Chemical and Physical Properties

Marbofloxacin is a synthetic, broad-spectrum antimicrobial agent. Its fundamental properties
are summarized below.

Property Value Reference
CAS Number 115550-35-1 [1][21[3][4]
Molecular Formula C17H19FN4O4 [1114]
Molecular Weight 362.36 g/mol [1][2][4]
Appearance Light yellow crystalline powder  [1]

Melting Point 268-269°C [1]
Solubility Freely soluble in water [1]
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Molecular Structure:

The chemical structure of Marbofloxacin is 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-
piperazinyl)-7-oxo-7H-pyrido[3,2,1-ij][1][3][5]benzoxadiazine-6-carboxylic acid.[2] The
piperazine ring adopts a chair conformation, and the oxadiazinane ring displays an envelope
conformation.[6]
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Mechanism of Action

Marbofloxacin exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA
gyrase (a type Il topoisomerase) and topoisomerase IV.[5][6][7] These enzymes are crucial for
bacterial DNA replication, transcription, repair, and recombination.

» DNA Gyrase: In many bacteria, particularly Gram-negative species, DNA gyrase is the
primary target. This enzyme introduces negative supercoils into the DNA, a process
necessary to relieve torsional stress during DNA replication and transcription.

o Topoisomerase IV: In some bacteria, especially Gram-positive species, topoisomerase |V is
the main target. This enzyme is responsible for decatenating newly replicated daughter
chromosomes, allowing for their segregation into daughter cells.

Marbofloxacin binds to the enzyme-DNA complex, stabilizing it and leading to double-strand
breaks in the bacterial chromosome.[8] This action blocks DNA replication and transcription,
ultimately resulting in bacterial cell death.[5] The bactericidal activity of marbofloxacin is
concentration-dependent.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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